Cas no 6092-71-3 (2-methylpropyl hydroxycarbamate)

• Product Name: 2-methylpropyl hydroxycarbamate
• CAS No: 6092-71-3
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 1626249
• PubChem ID: 22467
• Update Time: 2025-11-07

2-methylpropyl hydroxycarbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl hydroxycarbamate
• carbamic acid, N-hydroxy-, 2-methylpropyl ester
• Isobutyl hydroxycarbamate
• 2-methylpropyl N-hydroxycarbamate
• CCRIS 5073
• Isobutyl N-hydroxycarbamate
• 6092-71-3
• CS-0133203
• 3SUP5KW2WX
• DTXSID20209755
• Carbamic acid, hydroxy-, 2-methylpropyl ester
• BRN 1853978
• SCHEMBL8698130
• CARBAMIC ACID, HYDROXY-, ISOBUTYL ESTER

• Inchi： 1S/C5H11NO3/c1-4(2)3-9-5(7)6-8/h4,8H,3H2,1-2H3,(H,6,7)
• InChI Key： ITJIAVPHDOKGHM-UHFFFAOYSA-N
• SMILES： O(C(NO)=O)CC(C)C

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.098
• Boiling Point: 260°C at 760 mmHg
• Flash Point: 111°C
• Refractive Index: 1.441
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on 2-methylpropyl hydroxycarbamate

Comprehensive Overview of 2-Methylpropyl Hydroxycarbamate (CAS No. 6092-71-3): Properties, Applications, and Industry Insights

2-Methylpropyl hydroxycarbamate (CAS No. 6092-71-3) is a specialized organic compound gaining attention in industrial and research applications due to its unique chemical properties. This carbamate derivative, also known as isobutyl hydroxycarbamate, features a hydroxycarbamate functional group attached to a 2-methylpropyl (isobutyl) moiety. Its molecular structure contributes to solubility in polar solvents and reactivity in synthetic processes, making it valuable for niche applications.

In recent years, the demand for carbamate-based compounds like 2-methylpropyl hydroxycarbamate has surged, driven by trends in sustainable chemistry and material science. Researchers frequently search for "hydroxycarbamate synthesis methods" or "CAS 6092-71-3 applications," reflecting growing interest in its potential. The compound’s stability under moderate conditions and biodegradability align with the green chemistry movement, a hot topic in 2024.

From a technical perspective, 6092-71-3 exhibits a melting point range of 80–85°C and moderate water solubility. Its hydroxycarbamate group enables hydrogen bonding, which is critical for formulations requiring controlled release or adhesion properties. Industries exploring "eco-friendly polymer additives" or "non-toxic corrosion inhibitors" have evaluated this compound as a candidate, leveraging its balance of reactivity and safety.

Analytical techniques such as HPLC and FTIR spectroscopy are commonly employed to characterize 2-methylpropyl hydroxycarbamate. Quality control protocols emphasize purity thresholds (>98%) for research-grade material, addressing concerns like "CAS 6092-71-3 supplier specifications." Regulatory compliance with REACH and other frameworks ensures its safe handling in laboratories.

Emerging applications include its use as an intermediate in pharmaceutical derivatization and agrochemical formulations. For instance, patents have explored its role in prodrug synthesis, capitalizing on the hydrolytic stability of the carbamate linkage. Meanwhile, its compatibility with biobased solvents positions it as a candidate for sustainable coatings—a trending sector amid circular economy initiatives.

Storage recommendations for 6092-71-3 typically advise airtight containers in cool, dry environments to prevent moisture absorption. Safety data sheets highlight standard PPE (gloves, goggles) for handling, aligning with queries like "is 2-methylpropyl hydroxycarbamate hazardous?"—though it’s classified as low-risk under normal conditions.

In summary, 2-methylpropyl hydroxycarbamate (CAS No. 6092-71-3) bridges academic curiosity and industrial innovation. Its versatility in organic synthesis, combined with alignment with sustainability goals, ensures continued relevance. Future research may explore its potential in biodegradable materials or catalysis, answering the market’s call for functional yet environmentally conscious chemicals.